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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and mitigation of toxicity risks associated with
Dimethylcadmium.

Frequently Asked Questions (FAQS)

Q1: What is Dimethylcadmium and why is it considered highly toxic?

Dimethylcadmium (Cd(CHs)2) is a highly toxic and volatile organometallic compound.[1][2] Its
toxicity stems from being a source of cadmium, a heavy metal that can cause severe damage
to the lungs, kidneys, and liver.[3][4] The organic methyl groups attached to the cadmium atom
increase its volatility and ability to be absorbed by the body, making it particularly hazardous
upon inhalation.[3]

Q2: What are the primary hazards associated with Dimethylcadmium?

Dimethylcadmium is a pyrophoric liquid, meaning it can ignite spontaneously in air.[4] It also
reacts violently with water, releasing flammable and toxic gases.[4] It is classified as an acute
toxicant for oral, dermal, and inhalation routes of exposure.[5][6][7]

Q3: What are the immediate symptoms of acute exposure to Dimethylcadmium?

Acute inhalation exposure can lead to respiratory irritation.[4] Skin and eye contact will cause
severe burns.[4] Ingestion may also be harmful.[4]
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Q4: What are the long-term health risks of exposure to Dimethylcadmium?

Long-term or repeated exposure to cadmium compounds can lead to kidney damage and is
associated with an increased risk of cancer.[3]

Troubleshooting Guides

Problem: | smell a foul, metallic odor in the laboratory.

o Immediate Action: Do not attempt to identify the source of the leak yourself. Immediately
evacuate the laboratory and alert your institution's emergency response team and
environmental health and safety (EHS) office.

o Troubleshooting: This odor could indicate a leak of Dimethylcadmium. The area must be
assessed by trained personnel with appropriate respiratory protection and monitoring
equipment.

Problem: The pressure in my Dimethylcadmium cylinder is fluctuating unexpectedly.

e Immediate Action: If you observe any unexpected changes in cylinder pressure, safely close
the main cylinder valve if possible without exposing yourself to risk. Evacuate the immediate
area and report the issue to your lab supervisor and EHS department.

o Troubleshooting: Fluctuations in pressure could indicate a leak in the regulator or cylinder
valve. Do not attempt to tighten fittings or troubleshoot the issue without proper training and
personal protective equipment. The cylinder and regulator should be inspected by qualified
personnel in a controlled environment, such as a fume hood or glovebox.

Problem: | suspect a small spill of Dimethylcadmium inside the glovebox.

e Immediate Action: Keep the glovebox under negative pressure. Do not open the glovebox to
the laboratory atmosphere. Contact your institution's EHS for guidance on decontamination
procedures.

e Troubleshooting: Small spills within a contained environment like a glovebox can often be
managed safely. The EHS department will provide specific instructions for decontamination,
which may involve using a specific absorbent material and decontamination solution.
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Quantitative Data

Physical and Chemical Properties of Dimethylcadmium

Property Value

Melting Point -4.5 °C[1]

Boiling Point 106 °C[1]

Flash Point -18 °C[2]

Vapor Pressure 33 mm Hg at 25 °C[2]

Occupational Exposure Limits for Cadmium Compounds

Regulatory Body Exposure Limit (as Cd)

Notes

Ca (Potential occupational

NIOSH (REL) ) Recommended Exposure Limit
carcinogen)
Permissible Exposure Limit, 8-
OSHA (PEL) TWA5 pg/m3 ] ]
hour time-weighted average
TWA 0.01 mg/ms3 (total dust), Threshold Limit Value, 8-hour
ACGIH (TLV) _ _ _
0.002 mg/m3 (respirable) time-weighted average
Proposed Maximum Allowable
Russian MAC 0.001/0.005 mg/m3 Concentration for

Dimethylcadmium[3]

Acute Toxicity of Dimethylcadmium
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Route of Exposure GHS Classification Specific LD50/LC50 Values
oral Category 4 (Harmful if Not available in public
ra
swallowed)[5][6][7] literature

Category 4 (Harmful in contact  Not available in public
with skin)[5][6][7] literature

Dermal

Category 4 (Harmful if inhaled)  Not available in public
[5161[7] literature

Inhalation

Note: While specific LD50 and LC50 values for Dimethylcadmium are not readily found in
public literature, it is widely recognized as being significantly more toxic than other cadmium
compounds.

Experimental Protocols

Protocol 1: Safe Handling of Dimethylcadmium in an Inert Atmosphere Glovebox

e Preparation:

[e]

Ensure the glovebox is purged with an inert gas (e.g., argon or nitrogen) and that the
oxygen and moisture levels are below the required setpoints.

o Verify that the glovebox pressure is maintained at a negative pressure relative to the
laboratory.

o Gather all necessary equipment, including appropriate glassware, syringes, and non-
sparking tools.

o Don appropriate personal protective equipment (PPE), including a flame-resistant lab coat,
safety goggles, and compatible gloves (e.g., nitrile or neoprene).

e Procedure:
o Introduce the sealed Dimethylcadmium container into the glovebox via the antechamber.

o Allow the container to equilibrate to the glovebox atmosphere.
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[e]

Carefully open the primary container.

o

Using a clean, dry syringe, slowly withdraw the required amount of Dimethylcadmium.

[¢]

Dispense the Dimethylcadmium into the reaction vessel.

[¢]

Securely close the primary Dimethylcadmium container.

o Waste Disposal:

o All disposable materials contaminated with Dimethylcadmium (e.g., syringe tips, wipes)
must be placed in a designated, sealed waste container inside the glovebox.

o The waste container must be clearly labeled as "Hazardous Waste: Dimethylcadmium.”
e Post-Procedure:

o Clean any minor spills within the glovebox immediately using an appropriate absorbent
material.

o Transfer the sealed primary container and waste container out of the glovebox through the
antechamber.

o Wipe down the exterior of the containers before removal.
Protocol 2: Emergency Response for a Small Dimethylcadmium Spill Outside of a Glovebox

¢ Immediate Actions:

[e]

Alert all personnel in the immediate vicinity and evacuate the area.

o

If safe to do so, close the sash of the fume hood where the spill occurred.

[¢]

Activate the laboratory's emergency alarm and notify your institution's emergency
response team and EHS department.

[¢]

Do not attempt to clean up the spill unless you are trained and equipped to do so.

o Decontamination (to be performed by trained personnel only):
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o Don the appropriate PPE, including a full-face respirator with a combination organic
vapor/acid gas/particulate cartridge, a chemical-resistant suit, and heavy-duty gloves.

o Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use
water or combustible materials.

o Carefully collect the absorbed material using non-sparking tools and place itin a
designated, labeled hazardous waste container.

o Decontaminate the spill area with a suitable solution as recommended by your EHS
department.

o Collect all decontamination materials as hazardous waste.
e Follow-up:

o The area should be monitored for residual cadmium contamination before being cleared
for re-entry.

o All personnel potentially exposed to the spill should undergo a medical evaluation.

Visualizations

Pos-Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethylcadmium in a glovebox.
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Dimethylcadmium Spill Occurs

Immediateykctions

Alert Personnel & Evacuate Area

i

Close Fume Hood Sash (if applicable)

i

Activate Emergency Alarm & Notify EHS

Don Appropriate PPE

Cover Spill with Inert Absorbent

Decontaminate Spill Area

Collect Decontamination Waste

Response (Trained| Personnel Only)

(Full-face respirator, chemical suit, etc.)

Collect Waste with Non-Sparking Tools

Monitor Area for Residual Contamination

Follow-up

4

Medical Evaluation for Exposed Personnel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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